Cas no 6380-71-8 (Propanoic acid,3-mercapto-, dodecyl ester)
6380-71-8 structure
Product Name:Propanoic acid,3-mercapto-, dodecyl ester
CAS No:6380-71-8
MF:C15H30O2S
MW:274.462503910065
CID:513418
PubChem ID:80796
Update Time:2025-04-19
Propanoic acid,3-mercapto-, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-mercapto-, dodecyl ester
- Dodecyl 3-Mercaptopropionate
- dodecyl 3-sulfanylpropanoate
- Lauryl β
- Lauryl 3-mercaptopropionate
- -mercaptopropionate
- Propionic acid, 3-mercapto-, dodecyl ester
- NSC-137813
- Propanoic acid, 3-mercapto-, dodecyl ester
- Dodecyl 3-sulfanylpropanoate #
- ARNIBHATWCFIIK-UHFFFAOYSA-N
- DTXSID6064298
- SCHEMBL1559306
- Dodecyl 3-mercaptopropanoate
- 6380-71-8
- Lauryl beta-mercaptopropionate
- EINECS 228-969-7
- AKOS024334379
- NSC137813
- NS00035572
- Lauryl .beta.-mercaptopropionate
- NSC 137813
-
- Inchi： 1S/C15H30O2S/c1-2-3-4-5-6-7-8-9-10-11-13-17-15(16)12-14-18/h18H,2-14H2,1H3
- InChI Key： ARNIBHATWCFIIK-UHFFFAOYSA-N
- SMILES： SCCC(=O)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 274.1968
- Monoisotopic Mass: 274.19665137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- Color/Form: Not determined
- PSA: 26.3
- LogP: 4.77040
- Solubility: Not determined
Propanoic acid,3-mercapto-, dodecyl ester Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
6380-71-8 (Propanoic acid,3-mercapto-, dodecyl ester) Related Products
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- 31778-15-1(Octadecyl 3-Mercaptopropionate (contains ca. 12% Hexadecyl 3-Mercaptopropionate))
- 71849-93-9(Propanoic acid,3-mercapto-, octyl ester)
- 50727-77-0(Propanoic acid,3-mercapto-, tridecyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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